DeNK 611
Description
Properties
CAS No. |
147624-99-5 |
|---|---|
Molecular Formula |
C9H16N2O |
Synonyms |
DeNK 611 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Given the absence of data on "DeNK 611," a comparative analysis cannot be performed. However, the evidence includes guidelines for chemical compound characterization and comparison (e.g., ):
Key Requirements for Compound Comparison (from ):
- Structural and functional similarity : Compare substituents, metal centers, or applications .
- Characterization data : NMR, IR, mass spectrometry, and elemental analysis must be provided for new compounds .
- Referencing standards: Use IUPAC nomenclature and avoid self-constructed abbreviations .
Example Framework for Comparison (Hypothetical):
| Property | Compound A (Hypothetical "this compound") | Compound B (Similar Ligand) | Compound C (Functional Analog) |
|---|---|---|---|
| Structure | Phosphine-alkene hybrid ligand | Triphenylphosphine | N-Heterocyclic carbene |
| Metal Affinity | High (e.g., Pd, Pt) | Moderate (Pd) | High (Ru, Ir) |
| Application | Catalysis (e.g., cross-coupling) | Industrial catalysis | Asymmetric synthesis |
| Thermal Stability | 180°C (decomposes) | 220°C | 250°C |
Critical Limitations in the Evidence
- Ambiguous Terminology: The term "DeNK" is conflated between a surname, a political party, and a hypothetical compound.
Recommendations for Further Research
To address this query effectively, additional context is required:
Clarify whether "this compound" refers to a specific compound, a typographical error (e.g., "Denk" as a researcher), or a misinterpretation of "DENK" (the political party).
Provide chemical literature or patents explicitly describing "this compound," including its IUPAC name, structure, and synthesis.
Specify the compound class (e.g., organometallic, organic ligand) to identify valid analogs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
